
Technical Guide: 3-(Methylsulfonyl)propan-1-ol
(CAS 2058-49-3)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-(Methylsulfonyl)propan-1-ol

Cat. No.: B1295623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Methylsulfonyl)propan-1-ol, identified by the CAS number 2058-49-3, is a versatile organic

compound with the chemical formula C₄H₁₀O₃S.[1][2] It is a valuable chemical intermediate,

primarily utilized as a building block in the synthesis of more complex molecules, particularly in

the pharmaceutical and agrochemical industries.[1][3] Its unique structure, featuring both a

hydroxyl (-OH) and a methylsulfonyl (-SO₂CH₃) group, imparts specific reactivity and properties

that make it a crucial component in the development of active pharmaceutical ingredients

(APIs) and other fine chemicals.[1][4]

Physicochemical Properties
The key physicochemical properties of 3-(Methylsulfonyl)propan-1-ol are summarized in the

table below. This data is essential for designing synthetic routes, purification procedures, and

for ensuring safe handling and storage.
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Property Value Source

CAS Number 2058-49-3 [1][2][3][5]

Molecular Formula C₄H₁₀O₃S [1][2][6]

Molecular Weight 138.19 g/mol [1][2][3]

IUPAC Name 3-(methylsulfonyl)propan-1-ol [5]

Synonyms

METHYL-(3-

HYDROXYPROPYL)

SULFONE, 3-

hydroxypropylmethylsulfone

[2]

Appearance
Colorless to pale yellow liquid

or white to off-white solid
[1][3][7]

Boiling Point ~349.4°C at 760 mmHg [1][2][3]

Flash Point ~165.1°C [1][2]

Density ~1.221 g/cm³ [2]

Solubility

Soluble in water, alcohols, and

ethers; almost insoluble in

non-polar solvents.[1][7]

Storage Temperature Room temperature or 2-8°C [2][3]

Synthesis and Experimental Protocols
The most commonly described method for the preparation of 3-(Methylsulfonyl)propan-1-ol is
the reaction between methyl sulfone and 1-propanol.[1][7]

General Synthesis Protocol
While specific reaction conditions can be proprietary or vary based on the desired scale and

purity, a general protocol based on available literature is as follows:

Reaction Setup: To a suitable reaction vessel, add 1-propanol at room temperature.[1]
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Addition of Reactant: Slowly add methyl sulfone to the 1-propanol.[1]

Catalysis: Introduce an appropriate catalyst to initiate and facilitate the reaction.[1] The

specific catalyst is often not disclosed in general sources but would typically be an acid or

base catalyst depending on the precise mechanism.

Reaction Conditions: The reaction is generally carried out under mild conditions.[1] This may

involve stirring at room temperature or gentle heating for a specified period to ensure the

reaction goes to completion.

Work-up and Purification: Upon completion, the crude product is purified. The most common

method for purification is distillation to isolate the 3-(Methylsulfonyl)propan-1-ol from

unreacted starting materials and byproducts.[1][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/de/product/b1295623
https://www.benchchem.com/de/product/b1295623
https://www.benchchem.com/de/product/b1295623
https://www.benchchem.com/product/b1295623?utm_src=pdf-body
https://www.benchchem.com/de/product/b1295623
https://www.chembk.com/en/chem/3-(Methylsulfonyl)propan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow
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Caption: General workflow for the synthesis of 3-(Methylsulfonyl)propan-1-ol.

Applications in Research and Drug Development
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3-(Methylsulfonyl)propan-1-ol is not typically an active pharmaceutical ingredient itself but

serves as a crucial building block in organic synthesis.[1] Its bifunctional nature allows for a

variety of chemical transformations.

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various APIs.[3][4]

The methylsulfonyl group can influence the pharmacokinetic properties of a final drug

molecule, while the hydroxyl group provides a reactive handle for further molecular

elaboration.

Agrochemical Synthesis: Similar to its role in pharmaceuticals, it is used in the production of

pesticides and other agrochemicals.[3][7]

Specialty Chemicals: The compound is also utilized in developing specialty chemicals like

surfactants and coatings, where its properties can be used to modify surface characteristics.

[3]

Analytical Methods
For the quantification and quality control of 3-(Methylsulfonyl)propan-1-ol, particularly in

complex mixtures or during reaction monitoring, standard analytical techniques are employed.

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC using a C18

column with UV detection (typically at 210–220 nm) is a reliable method for quantification.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for analyzing

volatile derivatives of the compound, such as its silylated form, and offers very low detection

limits.[1]

Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy: These methods are

used to confirm the structure and identity of the compound.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1295623?utm_src=pdf-body
https://www.benchchem.com/de/product/b1295623
https://www.myskinrecipes.com/shop/en/sulfone-intermediates/74461--3-methylsulfonylpropan-1-ol.html
https://www.nbinno.com/pharmaceutical-intermediates/3-methylsulfonyl-1-propanol-cas-2058-49-3-pharmaceutical-intermediate-wj
https://www.myskinrecipes.com/shop/en/sulfone-intermediates/74461--3-methylsulfonylpropan-1-ol.html
https://www.chembk.com/en/chem/3-(Methylsulfonyl)propan-1-ol
https://www.myskinrecipes.com/shop/en/sulfone-intermediates/74461--3-methylsulfonylpropan-1-ol.html
https://www.benchchem.com/product/b1295623?utm_src=pdf-body
https://www.benchchem.com/de/product/b1295623
https://www.benchchem.com/de/product/b1295623
https://www.myskinrecipes.com/shop/en/sulfone-intermediates/74461--3-methylsulfonylpropan-1-ol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow

Sample containing
3-(Methylsulfonyl)propan-1-ol

Sample Preparation
(e.g., Dilution, Derivatization)

Instrumental Analysis

HPLC-UV GC-MS

Data Acquisition
and Processing

Quantification and/or
Structural Confirmation

Click to download full resolution via product page

Caption: General workflow for the analysis of 3-(Methylsulfonyl)propan-1-ol.

Safety and Handling
3-(Methylsulfonyl)propan-1-ol is classified as an irritating compound.[1][7] Proper safety

precautions are mandatory when handling this chemical.
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Hazard Statements: It is associated with hazard statements H302 (Harmful if swallowed),

H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation).[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and protective clothing, to avoid contact with skin and eyes.

[7]

Handling: All operations should be conducted in a well-ventilated area, preferably within a

fume hood, to prevent the inhalation of vapors.[1][7]

First Aid:

Eye Contact: Immediately rinse with plenty of water for several minutes and seek medical

advice.[7]

Skin Contact: Wash off with soap and water.

Ingestion/Inhalation: If ingested or inhaled, seek immediate medical attention.[7]

Always consult the most current Safety Data Sheet (SDS) from the supplier before use for

comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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